NEURODYE RH-414
NEURODYE RH-414
Brand Name:
Vulcanchem
CAS No.:
161433-30-3
VCID:
VC0068999
InChI:
InChI=1S/C28H43N3.2BrH/c1-6-30(7-2)28-18-16-26(17-19-28)14-11-12-15-27-20-23-29(24-21-27)22-13-25-31(8-3,9-4)10-5;;/h11-12,14-21,23-24H,6-10,13,22,25H2,1-5H3;2*1H/q+2;;/p-2
SMILES:
CCN(CC)C1=CC=C(C=C1)C=CC=CC2=CC=[N+](C=C2)CCC[N+](CC)(CC)CC.[Br-].[Br-]
Molecular Formula:
C28H43Br2N3
Molecular Weight:
581.5 g/mol
NEURODYE RH-414
CAS No.: 161433-30-3
Main Products
VCID: VC0068999
Molecular Formula: C28H43Br2N3
Molecular Weight: 581.5 g/mol
CAS No. | 161433-30-3 |
---|---|
Product Name | NEURODYE RH-414 |
Molecular Formula | C28H43Br2N3 |
Molecular Weight | 581.5 g/mol |
IUPAC Name | 3-[4-[(1E,3E)-4-[4-(diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium;dibromide |
Standard InChI | InChI=1S/C28H43N3.2BrH/c1-6-30(7-2)28-18-16-26(17-19-28)14-11-12-15-27-20-23-29(24-21-27)22-13-25-31(8-3,9-4)10-5;;/h11-12,14-21,23-24H,6-10,13,22,25H2,1-5H3;2*1H/q+2;;/p-2 |
Standard InChIKey | CPDHBIMOKOHWDD-UHFFFAOYSA-L |
Isomeric SMILES | CCN(CC)C1=CC=C(C=C1)/C=C/C=C/C2=CC=[N+](C=C2)CCC[N+](CC)(CC)CC.[Br-].[Br-] |
SMILES | CCN(CC)C1=CC=C(C=C1)C=CC=CC2=CC=[N+](C=C2)CCC[N+](CC)(CC)CC.[Br-].[Br-] |
Canonical SMILES | CCN(CC)C1=CC=C(C=C1)C=CC=CC2=CC=[N+](C=C2)CCC[N+](CC)(CC)CC.[Br-].[Br-] |
Synonyms | RH 414 RH-414 RH414 |
PubChem Compound | 11261722 |
Last Modified | Dec 23 2021 |
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